Cas no 1392212-85-9 (4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid)

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its structural features in medicinal chemistry and pharmaceutical research. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the 3-bromophenyl moiety offers a reactive handle for further functionalization via cross-coupling reactions. The carboxylic acid group provides additional derivatization potential, making this compound useful for constructing complex scaffolds. Its well-defined reactivity and compatibility with diverse synthetic conditions make it a practical choice for developing bioactive molecules, peptidomimetics, and other fine chemicals requiring controlled modifications.

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid structure

1392212-85-9 structure

Product Name:4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid

CAS No:1392212-85-9

MF:C₁₇H₂₂BrNO₄

MW:384.264884471893

MDL:MFCD19689427

CID:4698320

Update Time:2025-05-21

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-4-CARBOXYLIC ACID
- 1-Boc-4-(3-bromophenyl)-4-carboxypiperidine
- 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
- MDL： MFCD19689427
- Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(22)19-9-7-17(8-10-19,14(20)21)12-5-4-6-13(18)11-12/h4-6,11H,7-10H2,1-3H3,(H,20,21)
- InChI Key： MDFFSFMKXOGSOU-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Topological Polar Surface Area: 66.8

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129009062-1g	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	1g	$721.50	2022-04-02
Alichem	A129009062-5g	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	5g	$2,026.96	2022-04-02
Chemenu	CM300858-1g	4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	1g	$705	2021-08-18
Chemenu	CM300858-1g	4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	1g	$705	2022-09-29
abcr	AB449663-250 mg	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9		250mg	€465.80	2023-04-22
abcr	AB449663-1 g	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9		1g	€1,082.70	2023-04-22
eNovation Chemicals LLC	Y1247615-250mg	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	250mg	$570	2023-05-17
eNovation Chemicals LLC	Y1247615-1g	4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	1g	$300	2024-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13249-5g	4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid	1392212-85-9	95%	5g	$1300	2023-09-07
Advanced ChemBlocks	P41409-250MG	1-Boc-4-(3-bromophenyl)-4-carboxypiperidine	1392212-85-9	95%	250MG	$135	2023-09-15

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Related Literature

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Additional information on 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid

Comprehensive Overview of 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS 1392212-85-9)

4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS 1392212-85-9) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery, particularly for central nervous system (CNS) targeting molecules. The presence of both bromophenyl and tert-butoxycarbonyl (Boc) groups makes it a versatile building block for designing novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged due to their role in developing kinase inhibitors, antipsychotics, and antiviral drugs. Researchers frequently search for "Boc-protected piperidine derivatives" or "3-bromophenyl piperidine synthesis" to explore their applications in medicinal chemistry. The compound’s carboxylic acid functionality further enhances its utility in coupling reactions, such as amide bond formation, which is critical for peptide mimetics and prodrug development.

The synthesis of CAS 1392212-85-9 involves multi-step organic transformations, including bromination, Boc protection, and carboxylation. Its high purity and structural stability under standard laboratory conditions make it a preferred choice for high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to validate its identity and purity, ensuring reproducibility in research applications.

From an industrial perspective, 4-(3-Bromophenyl)-1-Boc-piperidine-4-carboxylic acid aligns with the growing trend of "green chemistry" and "sustainable synthesis." Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns while maintaining cost-efficiency. These advancements resonate with the increasing focus on "eco-friendly pharmaceutical intermediates" in global markets.

In summary, CAS 1392212-85-9 exemplifies the intersection of structural complexity and functional versatility in modern organic chemistry. Its relevance to drug discovery, coupled with evolving synthetic methodologies, positions it as a key player in advancing biomedical research. Future studies may delve into its potential in "targeted drug delivery" or "bioconjugation," further expanding its scientific and commercial impact.